Cas no 1242268-20-7 (5-(Chloromethyl)-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-(Chloromethyl)-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 1242268-20-7
• MF: C₁₀H₇ClFN₃O₂
• MW: 255.632884263992
• MDL: MFCD16710302
• CID: 3047501
• PubChem ID: 49757593
• Update Time: 2024-11-05

5-(Chloromethyl)-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-(chloromethyl)-1-(4-fluorophenyl)-
• SS-3899
• 5-(chloromethyl)-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylicacid
• 5-(chloromethyl)-1-(4-fluorophenyl)-1,2,4-triazole-3-carboxylic acid
• MFCD16710302
• AKOS005765958
• 1242268-20-7
• DTXSID101151495

• MDL： MFCD16710302
• Inchi： 1S/C10H7ClFN3O2/c11-5-8-13-9(10(16)17)14-15(8)7-3-1-6(12)2-4-7/h1-4H,5H2,(H,16,17)
• InChI Key： AIRRVKYQMITZJP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(CCl)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 255.0210823g/mol
• Monoisotopic Mass: 255.0210823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 475.2±55.0 °C at 760 mmHg
• Flash Point: 241.2±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(Chloromethyl)-1-(4-fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles